Cas no 2640877-71-8 (N-(4-methanesulfonylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: N-(4-methanesulfonylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2640877-71-8
• MF: C₁₅H₁₄N₄O₃S
• MW: 330.361661434174
• CID: 5315907
• PubChem ID: 155799630
• Update Time: 2025-10-29

N-(4-methanesulfonylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040730215
• 2640877-71-8
• N-(4-methanesulfonylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• F6789-1685
• 2-Methyl-N-[4-(methylsulfonyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C15H14N4O3S/c1-10-9-19-14(16-10)8-7-13(18-19)15(20)17-11-3-5-12(6-4-11)23(2,21)22/h3-9H,1-2H3,(H,17,20)
• InChI Key： AEIPCYXGBZXSKG-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1N=C(C(NC1=CC=C(S(C)(=O)=O)C=C1)=O)C=C2

Computed Properties

• Exact Mass: 330.07866149g/mol
• Monoisotopic Mass: 330.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.14±0.70(Predicted)

Additional information on N-(4-methanesulfonylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

N-(4-Methanesulfonylphenyl)-2-Methylimidazo[1,2-b]pyridazine-6-Carboxamide: A Comprehensive Overview

The compound N-(4-methanesulfonylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide, with the CAS number 2640877-71-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structure, which combines a methanesulfonylphenyl group with an imidazo[1,2-b]pyridazine moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of targeted therapies for cancer and other chronic diseases. The imidazo[1,2-b]pyridazine ring system is known for its ability to interact with specific biological targets, such as kinases and receptors, which are often implicated in disease pathways. The addition of the methanesulfonylphenyl group further enhances the compound's pharmacokinetic properties, including bioavailability and stability.

One of the most exciting developments involving this compound is its role in antitumor research. Preclinical studies have demonstrated that N-(4-methanesulfonylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide exhibits potent antiproliferative activity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis induction. Furthermore, the compound has shown minimal toxicity to normal cells, making it a promising candidate for future clinical trials.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The imidazo[1,2-b]pyridazine core is known for its aromaticity and stability, which make it suitable for use in organic electronics. Researchers have investigated its properties as a component in organic light-emitting diodes (OLEDs) and other electronic devices. The methanesulfonylphenyl group further enhances the compound's electronic properties, making it a valuable building block for advanced materials.

The synthesis of N-(4-methanesulfonylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazo[1,2-b]pyridazine ring through cyclization reactions and the subsequent functionalization with the methanesulfonylphenyl group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the synthesis process, improving both yield and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies have shown that under controlled conditions, the compound undergoes gradual degradation through hydrolysis and microbial action. However, further research is needed to fully understand its long-term environmental impact and ensure sustainable practices in its production and use.

In conclusion, N-(4-methanesulfonylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthesis and application research, positions it as a key player in future innovations in medicine and materials science.